Cas no 123751-54-2 (L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester)
123751-54-2 structure
Product Name:L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester
CAS No:123751-54-2
MF:C8H13NO4S
MW:219.25812125206
CID:104019
PubChem ID:536689
Update Time:2025-04-18
L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester
- 2-Acetamido-3-(acetylthio)propanoic acid, methyl ester
- methyl 2-acetamido-3-acetylsulfanylpropanoate
- Methyl 2-(acetylamino)-3-(acetylsulfanyl)propanoate #
- FT-0629603
- SCHEMBL6470507
- N,S-DIACETYL-L-CYSTEINEMETHYLESTER
- AIDHMQPGKCFCHV-UHFFFAOYSA-N
- 123751-54-2
-
- Inchi: 1S/C8H13NO4S/c1-5(10)9-7(8(12)13-3)4-14-6(2)11/h7H,4H2,1-3H3,(H,9,10)
- InChI Key: AIDHMQPGKCFCHV-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CC(C(=O)OC)NC(C)=O
Computed Properties
- Exact Mass: 219.05659
- Monoisotopic Mass: 219.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.1
- Topological Polar Surface Area: 97.8Ų
Experimental Properties
- PSA: 72.47
L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
123751-54-2 (L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester) Related Products
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